Cas no 197588-22-0 (Benzonitrile,3-(aminooxy)-5-fluoro-)

• Product Name: Benzonitrile,3-(aminooxy)-5-fluoro-
• CAS No: 197588-22-0
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 117153
• PubChem ID: 15326529
• Update Time: 2025-04-18

Benzonitrile,3-(aminooxy)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(aminooxy)-5-fluoro-
• Benzonitrile, 3-(aminooxy)-5-fluoro- (9CI)
• 3-(Aminooxy)-5-fluorobenzonitrile
• 3-aminooxy-5-fluorobenzonitrile
• DTXSID801300146
• 197588-22-0

• Inchi： 1S/C7H5FN2O/c8-6-1-5(4-9)2-7(3-6)11-10/h1-3H,10H2
• InChI Key： UQBROGHYJRVKML-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1)ON

Computed Properties

• Exact Mass: 152.03865
• Monoisotopic Mass: 152.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59.04